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Compound of Interest

Compound Name: MK-8719

cat. No.: 811029122

Technical Support Center: MK-8719

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and handling of MK-8719.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for MK-8719 powder?

Al: For long-term stability, MK-8719 in its solid (powder) form should be stored at -20°C.[1][2]
Under these conditions, the compound is expected to be stable for up to three years from the
date of receipt.[1] Some suppliers suggest that for short-term storage of a few days to weeks,
0-4°C is acceptable.[3]

Q2: How should | store MK-8719 once it is dissolved in a solvent?

A2: The storage conditions for MK-8719 solutions depend on the solvent and the desired
storage duration. For stock solutions prepared in DMSO, it is recommended to aliquot the
solution to avoid repeated freeze-thaw cycles.[1] For long-term storage, these aliquots should
be kept at -80°C, where they can be stable for up to one year.[1] For shorter-term storage,
aliquots can be stored at -20°C for up to one month.[1] One supplier suggests stability for up to
6 months at -80°C in a solvent and 1 month at -20°C.[4]

Q3: Can | store MK-8719 solutions at 4°C?
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A3: Storing MK-8719 solutions at 4°C is generally not recommended for long periods. One
vendor suggests that DMSO stock solutions may be stable for up to two weeks at 4°C.[2]
However, for optimal stability, colder temperatures are advised.

Q4: What is the recommended solvent for dissolving MK-8719?

A4: DMSO is a commonly used solvent for dissolving MK-8719, with a solubility of up to 54
mg/mL.[1] It is important to use fresh, high-quality DMSO, as moisture-absorbing DMSO can
reduce the solubility of the compound.[1]

Q5: How should I handle the product upon receipt?

A5: Upon receiving the product, it is recommended to allow the vial to equilibrate to room
temperature for at least one hour before opening.[2] This helps to prevent condensation from
forming inside the vial, which could affect the stability of the compound. The vial should always
be kept tightly sealed when not in use.[2]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Reduced compound activity or
inconsistent experimental

results.

Improper storage leading to

degradation.

Verify that the compound has
been stored according to the
recommended conditions
(-20°C for powder, -80°C for
long-term solution storage).[1]
Avoid repeated freeze-thaw
cycles by preparing and using
aliquots.[1]

Contamination of stock

solution.

Use fresh, sterile pipette tips
for each use. Ensure the
solvent used is of high purity

and anhydrous.

Difficulty dissolving the

compound.

Use of old or wet DMSO.

Use fresh, anhydrous DMSO
to prepare solutions.[1]
Sonication may be used to aid

dissolution if necessary.

Incorrect solvent.

Confirm that the chosen
solvent is appropriate for MK-
8719. DMSO is a

recommended solvent.[1]

Precipitate forms in the stock

solution after freezing.

Solution concentration is too
high.

Warm the solution to room
temperature and vortex to
redissolve. If precipitation
persists, consider preparing a

more dilute stock solution.

Improper freezing or thawing.

Freeze aliquots rapidly and
thaw them quickly at room
temperature or in a water bath
when needed for immediate

use.

Data Presentation: Storage Stability Summary
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Storage . oL

Form Duration Citation
Temperature

Powder -20°C 3years [1]

In Solvent (DMSO) -80°C 1 year [1]

In Solvent (DMSO) -20°C 1 month [1114]

In Solvent (DMSO) 4°C 2 weeks [2]

In Solvent (DMSO) -80°C 6 months [4]

Experimental Protocols

Protocol 1: Preparation of MK-8719 Stock Solution

o Equilibration: Allow the vial of MK-8719 powder to equilibrate to room temperature for at
least 60 minutes before opening.[2]

e Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial to
achieve the desired stock concentration (e.g., 10 mM or 50 mM).

» Dissolution: Vortex the vial until the powder is completely dissolved. Gentle warming (e.g., in
a 37°C water bath) or sonication can be used to aid dissolution if necessary.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in tightly sealed vials.
This is crucial to avoid repeated freeze-thaw cycles which can degrade the compound.[1]

o Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-
term storage (up to 1 month).[1]

Mandatory Visualization
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Figure 1. Recommended Workflow for Handling and Storing MK-8719

Click to download full resolution via product page

Caption: Figure 1. Recommended Workflow for Handling and Storing MK-8719.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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